molecular formula C19H19Cl2N3O2 B4427206 N-[4-(4-acetyl-1-piperazinyl)-3-chlorophenyl]-4-chlorobenzamide

N-[4-(4-acetyl-1-piperazinyl)-3-chlorophenyl]-4-chlorobenzamide

Cat. No. B4427206
M. Wt: 392.3 g/mol
InChI Key: WXESOICOMRTTFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[4-(4-acetyl-1-piperazinyl)-3-chlorophenyl]-4-chlorobenzamide, also known as ACPCA, is a compound that has been used in scientific research for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-[4-(4-acetyl-1-piperazinyl)-3-chlorophenyl]-4-chlorobenzamide is not fully understood. However, it is believed to act by inhibiting the activity of the enzyme fatty acid amide hydrolase (FAAH). FAAH is responsible for the breakdown of endocannabinoids, which are lipid signaling molecules that play a role in pain and inflammation. By inhibiting FAAH, this compound increases the levels of endocannabinoids, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to have anticonvulsant properties and may have potential in the treatment of epilepsy. This compound has been shown to increase the levels of endocannabinoids in the brain, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(4-acetyl-1-piperazinyl)-3-chlorophenyl]-4-chlorobenzamide in lab experiments is its specificity for FAAH. This allows researchers to study the effects of inhibiting FAAH without affecting other enzymes or signaling pathways. However, one limitation of using this compound is its limited solubility in aqueous solutions, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[4-(4-acetyl-1-piperazinyl)-3-chlorophenyl]-4-chlorobenzamide. One area of interest is its potential use in the treatment of neuropathic pain and other neurological disorders. Further studies are needed to determine the optimal dosage and administration route for this compound in these conditions. Another area of interest is the development of more potent and selective FAAH inhibitors based on the structure of this compound. Finally, more studies are needed to understand the long-term effects of FAAH inhibition and the potential for adverse effects.

Scientific Research Applications

N-[4-(4-acetyl-1-piperazinyl)-3-chlorophenyl]-4-chlorobenzamide has been used in scientific research for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. This compound has also been studied for its potential use in the treatment of neuropathic pain, epilepsy, and other neurological disorders.

properties

IUPAC Name

N-[4-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-4-chlorobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H19Cl2N3O2/c1-13(25)23-8-10-24(11-9-23)18-7-6-16(12-17(18)21)22-19(26)14-2-4-15(20)5-3-14/h2-7,12H,8-11H2,1H3,(H,22,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WXESOICOMRTTFO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)N1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC=C(C=C3)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H19Cl2N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

392.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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